Cas no 709673-17-6 (Ethanethioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, S-ethyl ester)

• Product Name: Ethanethioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, S-ethyl ester
• CAS No: 709673-17-6
• MF: C₉H₁₇NO₃S
• MW: 219.301181554794
• CID: 557853
• PubChem ID: 12148068
• Update Time: 2025-04-19

Ethanethioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, S-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, S-ethyl ester
• Ethanethioicacid, [[(1,1-dimethylethoxy)carbonyl]amino]-, S-ethyl ester (9CI)
• S-(boc-glycyl)-ethanethiol
• 709673-17-6
• Ethanethioic acid,[[(1,1-dimethylethoxy)carbonyl]amino]-,s-ethyl ester(9ci)

• Inchi： 1S/C9H17NO3S/c1-5-14-7(11)6-10-8(12)13-9(2,3)4/h5-6H2,1-4H3,(H,10,12)
• InChI Key： BGCUGFOSCBHPPY-UHFFFAOYSA-N
• SMILES： S(CC)C(CNC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 219.09291458g/mol
• Monoisotopic Mass: 219.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.7Ų